Cas no 1208077-55-7 (5-Amino-2-bromo-4-chlorobenzoic acid)

5-Amino-2-bromo-4-chlorobenzoic acid structure
1208077-55-7 structure
Product Name:5-Amino-2-bromo-4-chlorobenzoic acid
CAS No:1208077-55-7
MF:C7H5BrClNO2
MW:250.477100133896
MDL:MFCD12547833
CID:4577603
PubChem ID:50998203
Update Time:2023-04-05

5-Amino-2-bromo-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-bromo-4-chloro-benzoic acid
    • 5-Amino-2-bromo-4-chlorobenzoic acid
    • MDL: MFCD12547833
    • Inchi: 1S/C7H5BrClNO2/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2H,10H2,(H,11,12)
    • InChI Key: XABXPJNDUNWRFB-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(N)=C(Cl)C=C1Br

Computed Properties

  • Exact Mass: 248.919
  • Monoisotopic Mass: 248.919
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2

5-Amino-2-bromo-4-chlorobenzoic acid Pricemore >>

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